Cas no 1784950-50-0 (1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid
• CAS No: 1784950-50-0
• MF: C₉H₁₂F₄O₂
• MW: 228.183997154236
• CID: 6279790
• PubChem ID: 105485208
• Update Time: 2025-10-12

1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid
• 1784950-50-0
• EN300-1953293

• Inchi： 1S/C9H12F4O2/c10-6(9(11,12)13)8(7(14)15)4-2-1-3-5-8/h6H,1-5H2,(H,14,15)
• InChI Key： MPPATNDLVFVRDK-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 228.07734227g/mol
• Monoisotopic Mass: 228.07734227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid

Research Update on 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid (CAS: 1784950-50-0) in Chemical and Biomedical Applications

1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid (CAS: 1784950-50-0) is a fluorinated cyclohexane derivative that has recently gained attention in the chemical and biomedical research communities. This compound, characterized by its unique tetrafluoroethyl substitution, exhibits promising physicochemical properties that make it a candidate for various applications, including pharmaceutical intermediates, agrochemicals, and materials science. Recent studies have focused on its synthesis, structural characterization, and potential biological activities, positioning it as a molecule of interest for further investigation.

The synthesis of 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid has been optimized in recent work, with researchers reporting high yields and purity through multi-step organic reactions involving fluorination and carboxylation. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structure. The compound's stability under various conditions has also been evaluated, revealing its robustness in acidic and neutral environments, which is critical for its potential use in drug formulation.

In the biomedical realm, preliminary studies suggest that this compound may exhibit bioactive properties, particularly in modulating enzyme activity or interacting with biological membranes. For instance, its fluorinated moiety could enhance binding affinity to specific protein targets, making it a potential lead compound for drug discovery. Researchers are also exploring its role as a building block for more complex molecules, leveraging its unique electronic and steric properties to design novel therapeutics.

Beyond pharmaceuticals, 1-(1,2,2,2-tetrafluoroethyl)cyclohexane-1-carboxylic acid has shown promise in materials science. Its fluorinated structure contributes to hydrophobic and lipophobic characteristics, which are valuable in developing coatings and polymers with enhanced durability and resistance to environmental degradation. Recent patents highlight its incorporation into advanced materials for industrial applications, further broadening its utility.

Despite these advancements, challenges remain, such as scaling up synthesis and fully elucidating its toxicological profile. Ongoing research aims to address these gaps while exploring new applications. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of this compound, paving the way for its commercialization and broader adoption in the chemical and biomedical sectors.